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Compound of Interest

Compound Name: mTRP-2 (180-188)
Cat. No.: B15572770
Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with mTRP-2 (180-188), a murine tyrosinase-related
protein 2 (TRP-2)-derived peptide. Adherence to these procedures is essential for ensuring
personal safety and maintaining the integrity of the product. mTRP-2 (180-188) is utilized in
tumor immunology research and, like all synthetic peptides, requires careful handling in a
laboratory setting.[1][2][3][4][5]

Personal Protective Equipment (PPE) and
Engineering Controls

A comprehensive risk assessment should be conducted for all specific laboratory tasks
involving this peptide to determine if additional PPE is required.[6]
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Equipment

Specification

Purpose

Eye/Face Protection

ANSI z87.1-compliant safety
goggles. A face shield is
recommended when a splash

hazard exists.[6]

Protects against dust particles

and splashes.

Hand Protection

Disposable nitrile gloves.
Double gloving is
recommended for enhanced

protection.

Prevents skin contact. Gloves
should be changed

immediately if contaminated.[6]

Body Protection

Standard laboratory coat.

Protects skin and clothing from

contamination.[6][7]

Respiratory Protection

NIOSH-approved respirator or
dust mask.

Recommended when weighing
or handling the lyophilized

powder to prevent inhalation.

[6]7]

General Attire

Long pants and closed-toe

shoes.

Standard minimum attire for
any laboratory work involving

hazardous materials.[6]

Engineering Controls

Chemical Fume Hood

Recommended for all
manipulations of the
lyophilized powder and for
preparing stock solutions to

minimize inhalation exposure.

Operational Plan: Handling and

Storage of Lyophilized Peptide:

Storage

e Long-term: Store at -20°C or colder, in a dark, dry place.[3][8][9][10] Some sources

recommend -80°C for optimal long-term stability.[10]

e Short-term: Can be stored at 4°C for brief periods.[8][10]
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« Integrity: Peptides are often shipped as a lyophilized powder at ambient temperature and
remain stable for days to weeks. However, exposure to moisture significantly decreases
long-term stability.[8] Before opening, allow the vial to equilibrate to room temperature to
prevent condensation.[8] For peptides containing oxidation-sensitive residues, purging the
vial with an inert gas like argon or nitrogen before sealing for long-term storage is a best
practice.[11]

Reconstitution and Handling:

o Preparation: Work in a designated clean area.[12] Before handling, ensure all required PPE
is correctly worn.[7]

» Equilibration: Allow the lyophilized peptide vial to reach room temperature before opening to
minimize moisture uptake.[8]

e Weighing: If weighing the lyophilized powder, perform this task in a chemical fume hood or a
ventilated balance enclosure to avoid inhaling dust particles.[6]

e Solubilization: There is no universal solvent for all peptides.[8] For mTRP-2 (180-188),
solubility in dimethyl sulfoxide (DMSO) has been noted.[3] It is advisable to first test the
solubility of a small portion of the peptide. Prepare stock solutions at a concentration higher
than required for the experiment. Sonication can aid in dissolving the peptide.

o Storage of Solutions: It is generally not recommended to store peptides in solution for
extended periods.[6][10] If necessary, create single-use aliquots of the stock solution and
store them frozen at -20°C or -80°C to prevent degradation from repeated freeze-thaw
cycles.[2][6][11][12] Stock solutions may be stable for up to one month at -20°C or up to six
months at -80°C.[2]

» Cross-Contamination: Always use sterile, fresh equipment (e.qg., pipette tips, vials) for each
peptide to maintain research integrity and safety.[12]

o Clean-up: After handling is complete, disinfect the work area.[11]

Disposal Plan
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All materials contaminated with mTRP-2 (180-188) must be treated as chemical waste and
disposed of in accordance with local, state, and federal regulations.[12][13] Consult your
institution's Environmental Health and Safety (EHS) department for specific protocols.[12][13]

Liquid Waste:

o Collection: Collect all solutions containing the peptide, including unused stock solutions and
the initial rinses of any labware, in a designated, leak-proof, and clearly labeled hazardous
waste container.[13][14]

 Inactivation (Optional but Recommended): The peptide's activity can be neutralized by
adding a 10% bleach solution (to a final concentration of 0.5-1.0% sodium hypochlorite) or 1
M NaOH and allowing it to react for at least 30-60 minutes in a chemical fume hood.[14]
Following inactivation, neutralize the pH of the solution if strong acids or bases were used.
[14]

» Disposal: Never pour peptide solutions down the sink.[11] The sealed waste container
should be stored in a designated satellite accumulation area until collection by EHS
personnel.[14]

Solid Waste:

» Collection: All solid materials that have come into contact with the peptide, such as gloves,
pipette tips, absorbent materials from spills, and empty vials, must be disposed of as
hazardous solid waste.[11][12][14]

o Containment: Place all contaminated solid waste into a designated, leak-proof hazardous
waste container lined with a heavy-duty plastic bag.[14]

o Labeling: Clearly label the container as "Hazardous Waste" and list the chemical contents.
[13][14]

Workflow for Safe Handling and Disposal of mTRP-2
(180-188)
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Caption: Safe handling and disposal workflow for mTRP-2 (180-188).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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